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Compound of Interest

Compound Name:
Methyl 2-fluoro-5-

(hydroxymethyl)benzoate

CAS No.: 816449-70-4

Cat. No.: B1427375

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of Methyl 2-fluoro-5-
(hydroxymethyl)benzoate, a key fluorinated building block in modern medicinal chemistry. We

will delve into its chemical identity, physicochemical properties, synthesis, spectroscopic

characterization, and applications, with a particular focus on its role in the development of

novel therapeutics. This document is designed to be a practical resource, grounding theoretical

concepts in established experimental protocols and data.

Chemical Identity and Physicochemical Properties
Methyl 2-fluoro-5-(hydroxymethyl)benzoate is a substituted benzoic acid ester. The

presence of a fluorine atom, a hydroxymethyl group, and a methyl ester moiety on the benzene

ring imparts a unique combination of properties that are highly valuable in the design of

bioactive molecules.
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IUPAC Name: Methyl 2-fluoro-5-(hydroxymethyl)benzoate[1]

Synonyms: 4-Fluoro-3-(methoxycarbonyl)benzyl alcohol, [4-Fluoro-3-

(methoxycarbonyl)phenyl]methanol

CAS Number: 816449-70-4[1][2]

Molecular Formula: C₉H₉FO₃[2][3]

Molecular Weight: 184.16 g/mol [2][3]

Chemical Structure:

Figure 1: Chemical structure of Methyl 2-fluoro-5-(hydroxymethyl)benzoate.

Physicochemical Properties:

While extensive experimental data for this specific molecule is not readily available in the public

domain, we can infer its properties based on closely related analogs and general principles of

physical organic chemistry.
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Property Predicted Value
Justification/Source for
Analogy

Appearance White to off-white solid
Based on the appearance of

similar substituted benzoates.

Melting Point Not available

Will be influenced by the

fluorine and hydroxymethyl

substituents.

Boiling Point Not available

Expected to be higher than

simpler benzoates due to

increased molecular weight

and hydrogen bonding

capability.

Solubility

Soluble in methanol, ethanol,

ethyl acetate, and

dichloromethane. Sparingly

soluble in water.

The ester and alcohol

functionalities suggest

solubility in polar organic

solvents. The aromatic ring

limits water solubility.

pKa ~14-15 (hydroxyl proton)
Similar to other benzyl

alcohols.

Synthesis of Methyl 2-fluoro-5-
(hydroxymethyl)benzoate
There are two primary retrosynthetic pathways for the preparation of Methyl 2-fluoro-5-
(hydroxymethyl)benzoate. The choice of route often depends on the availability of starting

materials and the desired scale of the synthesis.

Route 1: Reduction of Methyl 2-fluoro-5-formylbenzoate

This is a common and efficient method that involves the selective reduction of the aldehyde

functionality.
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Figure 2: Synthetic pathway for the reduction of Methyl 2-fluoro-5-formylbenzoate.

Experimental Protocol:

Dissolution: In a round-bottom flask, dissolve Methyl 2-fluoro-5-formylbenzoate (1.0 eq) in

anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).

Cooling: Cool the solution to 0 °C using an ice-water bath.

Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄) (1.1 eq) portion-wise to

the cooled solution, maintaining the temperature below 5 °C. The addition is exothermic, and

careful control is necessary to prevent side reactions.

Reaction: After the addition is complete, stir the reaction mixture at 0 °C for 1 hour, then

allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

Quenching: Carefully quench the reaction by the slow addition of water at 0 °C.

Work-up: Concentrate the mixture under reduced pressure to remove the methanol. Add

water and extract the product with ethyl acetate (3 x volumes).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the

eluent.

Causality Behind Experimental Choices:
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Methanol as Solvent: Methanol is a good solvent for both the starting material and the

sodium borohydride. It also serves as a proton source during the work-up.

Sodium Borohydride (NaBH₄): This is a mild and selective reducing agent that will reduce the

aldehyde to a primary alcohol without affecting the ester functionality.

Inert Atmosphere: While not strictly necessary for this reduction, it is good practice in organic

synthesis to prevent the introduction of moisture, which can react with the reducing agent.

Low-Temperature Addition: This is crucial to control the exothermicity of the reaction and to

minimize potential side reactions.

Route 2: Esterification of 2-Fluoro-5-(hydroxymethyl)benzoic acid

This route involves the classic Fischer esterification of the corresponding carboxylic acid.

2-Fluoro-5-(hydroxymethyl)benzoic acid

Methyl 2-fluoro-5-(hydroxymethyl)benzoate

Fischer Esterification

Methanol, H2SO4 (cat.)

Click to download full resolution via product page

Figure 3: Synthetic pathway for the esterification of 2-Fluoro-5-(hydroxymethyl)benzoic acid.

Experimental Protocol:

Reaction Setup: To a solution of 2-Fluoro-5-(hydroxymethyl)benzoic acid (1.0 eq) in a large

excess of methanol, add a catalytic amount of concentrated sulfuric acid (H₂SO₄) (e.g., 0.1

eq).

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress

of the reaction by TLC.

Neutralization: After the reaction is complete, cool the mixture to room temperature and

neutralize the excess acid by the careful addition of a saturated aqueous solution of sodium
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bicarbonate until effervescence ceases.

Extraction: Remove the methanol under reduced pressure. Add water to the residue and

extract the product with ethyl acetate (3 x volumes).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure to yield the desired product. Further

purification can be achieved by column chromatography if necessary.

Causality Behind Experimental Choices:

Excess Methanol: The Fischer esterification is an equilibrium process. Using a large excess

of methanol as both the reactant and the solvent drives the equilibrium towards the formation

of the ester product, thereby increasing the yield.

Sulfuric Acid Catalyst: Concentrated sulfuric acid acts as a catalyst by protonating the

carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and

susceptible to nucleophilic attack by the methanol. It also acts as a dehydrating agent,

removing the water formed during the reaction, which also helps to shift the equilibrium to

the product side.

Spectroscopic Characterization
While a comprehensive set of experimentally-derived spectra for Methyl 2-fluoro-5-
(hydroxymethyl)benzoate is not readily available in peer-reviewed literature, we can predict

the key spectroscopic features based on the analysis of its functional groups and data from

closely related compounds.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃):
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.8-7.9 dd 1H Ar-H (H-6)

~7.3-7.4 m 1H Ar-H (H-4)

~7.1-7.2 t 1H Ar-H (H-3)

~4.7 s 2H -CH₂OH

~3.9 s 3H -COOCH₃

~2.0-2.5 br s 1H -CH₂OH

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃):

Chemical Shift (δ, ppm) Assignment

~165-167 -C=O (ester)

~158-160 (d, ¹JCF ≈ 240-250 Hz) C-F (C-2)

~140-142 C-CH₂OH (C-5)

~130-132 Ar-CH (C-6)

~125-127 Ar-CH (C-4)

~118-120 (d, ²JCF ≈ 20-25 Hz) Ar-CH (C-3)

~115-117 (d, ²JCF ≈ 20-25 Hz) C-COOCH₃ (C-1)

~63-65 -CH₂OH

~52-53 -COOCH₃

Predicted Infrared (IR) Spectrum:
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Wavenumber (cm⁻¹) Intensity Assignment

~3400 Broad O-H stretch (alcohol)

~2950 Medium C-H stretch (methyl)

~1720 Strong C=O stretch (ester)

~1610, 1500 Medium-Strong C=C stretch (aromatic)

~1250 Strong C-O stretch (ester)

~1100 Strong C-F stretch

Predicted Mass Spectrum (EI):

Molecular Ion (M⁺): m/z = 184

Key Fragmentation Peaks:

m/z = 153 ([M - OCH₃]⁺)

m/z = 125 ([M - COOCH₃]⁺)

m/z = 97 ([M - COOCH₃ - CO]⁺)

Applications in Drug Development and Organic
Synthesis
Methyl 2-fluoro-5-(hydroxymethyl)benzoate is a valuable intermediate in the synthesis of a

wide range of biologically active molecules. The strategic placement of the fluorine atom and

the versatile hydroxymethyl and ester functional groups allow for its elaboration into more

complex structures.

Key Applications:

Synthesis of PARP Inhibitors: Poly(ADP-ribose) polymerase (PARP) inhibitors are a class of

targeted cancer therapies. The structural motif present in Methyl 2-fluoro-5-
(hydroxymethyl)benzoate is found in several PARP inhibitors currently in development. The
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hydroxymethyl group can be oxidized to an aldehyde or carboxylic acid, or converted to

other functional groups to build the complex heterocyclic systems characteristic of these

drugs.

Fluoroquinolone Antibiotics: The fluorinated benzene ring is a common feature in

fluoroquinolone antibiotics. This intermediate can be used to construct the core structure of

these antibacterial agents.[4]

Agrochemicals: The unique substitution pattern of this molecule makes it a useful building

block for the synthesis of novel herbicides and pesticides.

General Organic Synthesis: The three distinct functional groups provide multiple handles for

chemical modification, making it a versatile starting material for the synthesis of a variety of

complex organic molecules.

Safety and Handling
As a laboratory chemical, Methyl 2-fluoro-5-(hydroxymethyl)benzoate should be handled

with appropriate care.

Hazard Statements: Based on data for similar compounds, it may be harmful if swallowed,

cause skin irritation, and cause serious eye irritation.[5]

Precautionary Statements:

Wear protective gloves, eye protection, and face protection.

Wash hands thoroughly after handling.

Avoid breathing dust/fume/gas/mist/vapors/spray.

Use only outdoors or in a well-ventilated area.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion
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Methyl 2-fluoro-5-(hydroxymethyl)benzoate is a strategically important chemical

intermediate with significant potential in drug discovery and development. Its unique

combination of functional groups allows for its versatile application in the synthesis of complex

and biologically active molecules. This guide has provided a comprehensive overview of its

chemical properties, synthesis, and potential applications, offering a valuable resource for

researchers in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b1427375?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

